Cas no 1194687-97-2 (2-cyano-5-methylbenzene-1-sulfonamide)

2-Cyano-5-methylbenzene-1-sulfonamide is a specialized organic compound featuring a sulfonamide functional group attached to a benzene ring substituted with a cyano group and a methyl group at the 2- and 5-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing cyano group enhances the sulfonamide's electrophilic character, facilitating nucleophilic substitution reactions, while the methyl group contributes to steric and electronic modulation. Its well-defined molecular architecture allows for precise functionalization, supporting applications in drug discovery and material science. The compound's stability under standard conditions ensures consistent performance in synthetic workflows.

2-cyano-5-methylbenzene-1-sulfonamide structure

1194687-97-2 structure

Product Name:2-cyano-5-methylbenzene-1-sulfonamide

CAS No:1194687-97-2

MF:C₈H₈N₂O₂S

MW:196.226320266724

MDL:MFCD16704962

CID:2129401

Update Time:2025-10-16

2-cyano-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-cyano-5-methyl-benzenesulfonic acid amide
- 2-cyano-5-methylbenzenesulfonamide
- CID 62308705
- Benzenesulfonamide, 2-cyano-5-methyl-
- 2-cyano-5-methylbenzene-1-sulfonamide
- MDL： MFCD16704962
- Inchi： 1S/C8H8N2O2S/c1-6-2-3-7(5-9)8(4-6)13(10,11)12/h2-4H,1H3,(H2,10,11,12)
- InChI Key： SOTIXMUHJHUUCP-UHFFFAOYSA-N
- SMILES： S(C1C(C#N)=CC=C(C)C=1)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 322
Topological Polar Surface Area: 92.3

Experimental Properties

Density: 1.40±0.1 g/cm3(Predicted)
Boiling Point: 447.3±55.0 °C(Predicted)
pka: 9.46±0.60(Predicted)

2-cyano-5-methylbenzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010003963-250mg	2-Cyano-5-methylbenzenesulfonamide	1194687-97-2	97%	250mg	$484.80	2023-09-04
Alichem	A010003963-500mg	2-Cyano-5-methylbenzenesulfonamide	1194687-97-2	97%	500mg	$839.45	2023-09-04
Alichem	A010003963-1g	2-Cyano-5-methylbenzenesulfonamide	1194687-97-2	97%	1g	$1460.20	2023-09-04
Enamine	EN300-274540-1.0g	2-cyano-5-methylbenzene-1-sulfonamide	1194687-97-2		1.0g	$821.0	2023-02-28
Enamine	EN300-274540-2.5g	2-cyano-5-methylbenzene-1-sulfonamide	1194687-97-2		2.5g	$754.0	2023-09-10
Enamine	EN300-274540-5.0g	2-cyano-5-methylbenzene-1-sulfonamide	1194687-97-2		5.0g	$2154.0	2023-02-28
Enamine	EN300-274540-10.0g	2-cyano-5-methylbenzene-1-sulfonamide	1194687-97-2		10.0g	$2708.0	2023-02-28
Enamine	EN300-274540-0.05g	2-cyano-5-methylbenzene-1-sulfonamide	1194687-97-2		0.05g	$69.0	2023-09-10
Enamine	EN300-274540-0.1g	2-cyano-5-methylbenzene-1-sulfonamide	1194687-97-2		0.1g	$105.0	2023-09-10
Enamine	EN300-274540-0.25g	2-cyano-5-methylbenzene-1-sulfonamide	1194687-97-2		0.25g	$149.0	2023-09-10